Cas no 1324746-33-9 ((cyclopentylcarbamoyl)methyl 2-(4-ethoxyphenyl)acetate)

• Product Name: (cyclopentylcarbamoyl)methyl 2-(4-ethoxyphenyl)acetate
• CAS No: 1324746-33-9
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5323118
• Update Time: 2025-10-31

(cyclopentylcarbamoyl)methyl 2-(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylamino)-2-oxoethyl (4-ethoxyphenyl)acetate
• [2-(cyclopentylamino)-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• STL194386
• 2-(cyclopentylamino)-2-oxoethyl 2-(4-ethoxyphenyl)acetate
• (cyclopentylcarbamoyl)methyl 2-(4-ethoxyphenyl)acetate

• Inchi： 1S/C17H23NO4/c1-2-21-15-9-7-13(8-10-15)11-17(20)22-12-16(19)18-14-5-3-4-6-14/h7-10,14H,2-6,11-12H2,1H3,(H,18,19)
• InChI Key： ZMGMERRVOZQTLJ-UHFFFAOYSA-N
• SMILES： O=C(COC(CC1C=CC(=CC=1)OCC)=O)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 358
• XLogP3: 2.7
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (cyclopentylcarbamoyl)methyl 2-(4-ethoxyphenyl)acetate

(cyclopentylcarbamoyl)methyl 2-(4-ethoxyphenyl)acetate and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, CAS no. 1324746-33-9 corresponds to the compound (cyclopentylcarbamoyl)methyl 2-(4-ethoxyphenyl)acetate, a molecule that has garnered attention due to its unique structural features and potential biological activities. This compound, characterized by its cyclopentylcarbamoyl and 2-(4-ethoxyphenyl)acetate moieties, represents a fascinating subject of study in the realm of medicinal chemistry.

The structural composition of (cyclopentylcarbamoyl)methyl 2-(4-ethoxyphenyl)acetate suggests a potential for diverse interactions with biological targets. The cyclopentyl group, known for its ability to modulate pharmacokinetic properties, contributes to the compound's solubility and metabolic stability. Meanwhile, the carbamoyl moiety often serves as a key pharmacophore in drug design, enhancing binding affinity to specific enzymes or receptors. The presence of the 2-(4-ethoxyphenyl)acetate group further enriches the compound's structural diversity, enabling it to engage with multiple biological pathways.

In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. (cyclopentylcarbamoyl)methyl 2-(4-ethoxyphenyl)acetate has emerged as a candidate for further investigation due to its promising pharmacological profile. Studies have begun to explore its interactions with various biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The compound's ability to modulate these pathways makes it an attractive candidate for further development into a therapeutic agent.

One of the most compelling aspects of CAS no. 1324746-33-9 is its potential as a scaffold for drug discovery. The cyclopentyl and carbamoyl groups provide a stable core structure that can be modified to enhance specific biological activities. Researchers are leveraging computational methods and high-throughput screening techniques to identify derivatives of this compound that may exhibit improved efficacy and reduced toxicity. These efforts are part of a broader trend toward rational drug design, where computational tools are used to predict and optimize molecular properties.

The ethoxyphenyl group in (cyclopentylcarbamoyl)methyl 2-(4-ethoxyphenyl)acetate adds another layer of complexity, offering opportunities for fine-tuning biological interactions. This moiety has been shown to influence binding affinity and selectivity, making it particularly valuable in the development of targeted therapies. By systematically modifying this part of the molecule, chemists can tailor its pharmacological properties to meet specific therapeutic needs.

The latest research on CAS no. 1324746-33-9 also highlights its potential in addressing emerging health challenges. For instance, studies have suggested that derivatives of this compound may have applications in treating metabolic disorders by modulating key enzymes involved in glucose metabolism. Additionally, its structural features make it a candidate for developing treatments against antibiotic-resistant bacteria, where novel mechanisms of action are urgently needed.

In conclusion, (cyclopentylcarbamoyl)methyl 2-(4-ethoxyphenyl)acetate represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and interactions with biological targets make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing health challenges.